Cas no 1018648-42-4 (3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride)

• Product Name: 3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• CAS No: 1018648-42-4
• MF: C₉H₁₂ClN₃O₂
• MW: 229.6635
• CID: 5095732
• Update Time: 2022-10-14

3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Furan-2-yl-[1,2,4]oxadiazol-5-yl)-propylamine
• 3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• 3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine;hydrochloride
• 3-[3-(FURAN-2-YL)-1,2,4-OXADIAZOL-5-YL]PROPAN-1-AMINE HYDROCHLORIDE
• 3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-aminehydrochloride
• 3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride

• Inchi： 1S/C9H11N3O2.ClH/c10-5-1-4-8-11-9(12-14-8)7-3-2-6-13-7;/h2-3,6H,1,4-5,10H2;1H
• InChI Key： DCVNUXKHDTYPCO-UHFFFAOYSA-N
• SMILES： Cl[H].O1C(C([H])([H])C([H])([H])C([H])([H])N([H])[H])=NC(C2=C([H])C([H])=C([H])O2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Topological Polar Surface Area: 78.1